4-[2-Hydroxy-3-(4-thiomorpholinyl)propoxy]-benzonitrile

• Molecular Formula: C14H18N2O2S
• Molecular Weight: 278.37 g/mol
• IUPAC Name: 4-(2-hydroxy-3-thiomorpholin-4-ylpropoxy)benzonitrile
• InChI: InChI=1S/C14H18N2O2S/c15-9-12-1-3-14(4-2-12)18-11-13(17)10-16-5-7-19-8-6-16/h1-4,13,17H,5-8,10-11H2
• InChI Key: FMKNICJNXMDVII-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1CC(COC2=CC=C(C=C2)C#N)O

Description

4-[2-Hydroxy-3-(4-thiomorpholinyl)propoxy]-benzonitrile is a useful research compound. Its molecular formula is C14H18N2O2S and its molecular weight is 278.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-(oxiranylmethoxy)benzonitrile (10 g, 56.8 mmol) and thiomorpholine (7 g, 67.8 mmol) in 2-propanol (100 ml) was stirred over night at room temperature. Solvent was evaporated. The oily residue was dissolved in hydrochloric acid (2M, 50 ml) and extracted twice with diethylether. The acid aqueous solution was treated with sodium carbonate solution. The basic-aqueous layer was extracted three times with methylene chloride. The combined organic layers were dried over magnesium sulphate and solvent was evaporated. The crude oil was crystallized from diisopropylether; methylene chloride (9:1). Yield of the title compound (8.85 g; 56%) as colourless crystals with mp. 94°-95° C.